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Compound of Interest

Compound Name: DDR1-IN-1 dihydrochloride

Cat. No.: B2700809

Technical Support Center: DDR1-IN-1
Dihydrochloride

Welcome to the technical support center for DDR1-IN-1 dihydrochloride. This resource is
designed to assist researchers, scientists, and drug development professionals in overcoming
common challenges encountered during the handling and experimental use of this potent and
selective DDR1 receptor tyrosine kinase inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is DDR1-IN-1 dihydrochloride and what is its primary mechanism of action?

Al: DDR1-IN-1 dihydrochloride is a selective inhibitor of the Discoidin Domain Receptor 1
(DDR1), a receptor tyrosine kinase.[1][2][3][4][5] It functions by binding to the kinase domain of
DDR1, preventing its autophosphorylation and subsequent activation of downstream signaling
pathways.[6][7] This inhibitory action makes it a valuable tool for studying the roles of DDR1 in
various cellular processes and diseases, including cancer.[6][8][9] DDR1-IN-1 binds to DDR1 in
the 'DFG-out’ conformation, which is characteristic of type-2 kinase inhibitors.[10][11]

Q2: In which solvents is DDR1-IN-1 dihydrochloride soluble?

A2: DDR1-IN-1 dihydrochloride exhibits solubility in several common laboratory solvents. It is
readily soluble in DMSO and water.[1][4] It also has some solubility in DMF, but is poorly
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soluble in ethanol.[12] For optimal results, it is recommended to use fresh, anhydrous DMSO
as moisture can reduce its solubility.[1][3]

Q3: How should | prepare a stock solution of DDR1-IN-1 dihydrochloride?

A3: To prepare a stock solution, it is recommended to dissolve DDR1-IN-1 dihydrochloride in
high-quality, anhydrous DMSO at a concentration of up to 100 mg/mL.[1][3] To aid dissolution,
you can gently warm the solution to 37°C and use an ultrasonic bath.[2][5] Once dissolved, it is
crucial to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw
cycles, which can degrade the compound.[2][5]

Q4: What are the recommended storage conditions for DDR1-IN-1 dihydrochloride powder
and stock solutions?

A4: The solid powder form of DDR1-IN-1 dihydrochloride should be stored at -20°C for long-
term stability (up to 3 years).[1] Stock solutions in DMSO should be aliquoted and stored at
-80°C for up to one year, or at -20°C for up to one month.[1][2][5]

Troubleshooting Guide
Issue 1: The compound is not fully dissolving in DMSO.
e Solution 1: Check the quality of your DMSO. DMSO is hygroscopic and can absorb moisture

from the air, which significantly reduces the solubility of DDR1-IN-1 dihydrochloride.[1][3]
Always use fresh, anhydrous DMSO from a newly opened bottle.

e Solution 2: Apply gentle heat and sonication. Warm the solution to 37°C and use an
ultrasonic bath for a short period to facilitate dissolution.[2][5] Avoid excessive heat, as it may
degrade the compound.

¢ Solution 3: Prepare a more dilute stock solution. If you are still experiencing solubility issues,
try preparing a stock solution at a lower concentration, for example, 10 mg/mL.

Issue 2: Precipitation is observed when diluting the DMSO stock solution in agueous media.

e Solution 1: Use a co-solvent system. For in vivo or cell-based assays requiring a lower
DMSO concentration, a co-solvent system can be employed. A common formulation involves

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.caymanchem.com/product/18092
https://www.selleckchem.com/products/ddr1-in-1.html
https://www.medchemexpress.com/DDR1-IN-1.html
https://www.benchchem.com/product/b2700809?utm_src=pdf-body
https://www.benchchem.com/product/b2700809?utm_src=pdf-body
https://www.selleckchem.com/products/ddr1-in-1.html
https://www.medchemexpress.com/DDR1-IN-1.html
https://www.glpbio.com/gc35822.html
https://www.glpbio.com/kr/gc35822.html
https://www.glpbio.com/gc35822.html
https://www.glpbio.com/kr/gc35822.html
https://www.benchchem.com/product/b2700809?utm_src=pdf-body
https://www.benchchem.com/product/b2700809?utm_src=pdf-body
https://www.selleckchem.com/products/ddr1-in-1.html
https://www.selleckchem.com/products/ddr1-in-1.html
https://www.glpbio.com/gc35822.html
https://www.glpbio.com/kr/gc35822.html
https://www.benchchem.com/product/b2700809?utm_src=pdf-body
https://www.selleckchem.com/products/ddr1-in-1.html
https://www.medchemexpress.com/DDR1-IN-1.html
https://www.glpbio.com/gc35822.html
https://www.glpbio.com/kr/gc35822.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2700809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

a mixture of DMSO, PEG300, Tween-80, and saline.[13]

e Solution 2: Pre-warm your aqueous media. Adding a cold DMSO stock solution to a much
colder aqueous buffer can cause the compound to precipitate. Allow your aqueous media to
reach room temperature before adding the DMSO stock.

e Solution 3: Increase the final DMSO concentration (if tolerated by the experiment). A slightly
higher final concentration of DMSO in your working solution may be necessary to maintain
solubility. However, always perform a vehicle control to account for any effects of the solvent
on your experimental system.

Data Presentation

Table 1: Solubility of DDR1-IN-1 Dihydrochloride in Various Solvents

Maximum Concentration Maximum Concentration
Solvent
(mg/mL) (mM)
Water 62.55 100
DMSO 100 180.97
DMF 10 Not Specified
Ethanol 0.1 Not Specified
DMF:PBS (pH 7.2) (1:2) 0.3 Not Specified

Data compiled from multiple sources.[1][3][4][12]

Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

o Weigh out the required amount of DDR1-IN-1 dihydrochloride powder (Molecular Weight:
625.51 g/mol , may vary by batch).[4]

o Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM concentration.

» Vortex the solution briefly.
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 If necessary, place the vial in a 37°C water bath for 5-10 minutes and sonicate for 5 minutes
to ensure complete dissolution.

 Aliquot the stock solution into single-use vials and store at -80°C.
Protocol 2: Preparation of an In Vivo Formulation

This protocol is an example and may require optimization for your specific animal model.

Prepare a 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline solution.

First, add the required volume of the DDR1-IN-1 dihydrochloride DMSO stock solution to
the PEG300 and mix thoroughly.

Add the Tween-80 and mix again until the solution is clear.

Finally, add the saline and mix to obtain a clear, homogenous solution.

This formulation should be prepared fresh before each use.[1]

Visualizations
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Caption: DDR1 Signaling Pathway and Inhibition by DDR1-IN-1.
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Caption: Troubleshooting workflow for solubility issues.
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Caption: General experimental workflow for using DDR1-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. selleckchem.com [selleckchem.com]

e 2. glpbio.com [glpbio.com]

¢ 3. medchemexpress.com [medchemexpress.com]

e 4. DDR1-IN-1 dihydrochloride | Other RTKs | Tocris Bioscience [tocris.com]
e 5. glpbio.com [glpbio.com]

¢ 6. Discovery of a Potent and Selective DDR1 Receptor Tyrosine Kinase Inhibitor - PMC
[pmc.ncbi.nlm.nih.gov]

e 7.pubs.acs.org [pubs.acs.org]

e 8. Anetwork map of discoidin domain receptor 1(DDR1)-mediated signaling in pathological
conditions - PMC [pmc.ncbi.nim.nih.gov]

» 9. Roles of discoidin domain receptor 1 in gastrointestinal tumors - Zhu - Digestive Medicine
Research [dmr.amegroups.org]

e 10. Discoidin domain receptor 1 (DDR1) kinase as target for structure-based drug discovery
- PMC [pmc.ncbi.nlm.nih.gov]

e 11. researchgate.net [researchgate.net]
e 12. caymanchem.com [caymanchem.com]
¢ 13. immunomart.org [immunomart.org]

¢ To cite this document: BenchChem. [DDR1-IN-1 dihydrochloride solubility issues and
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2700809#ddr1-in-1-dihydrochloride-solubility-issues-
and-solutions]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b2700809?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/ddr1-in-1.html
https://www.glpbio.com/gc35822.html
https://www.medchemexpress.com/DDR1-IN-1.html
https://www.tocris.com/products/ddr1-in-1-dihydrochloride_5077
https://www.glpbio.com/kr/gc35822.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3800496/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3800496/
https://pubs.acs.org/doi/10.1021/cb400430t
https://pmc.ncbi.nlm.nih.gov/articles/PMC10409954/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10409954/
https://dmr.amegroups.org/article/view/5276/html
https://dmr.amegroups.org/article/view/5276/html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4336622/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4336622/
https://www.researchgate.net/figure/Structural-basis-for-DDR1-IN-1-selectivity-a-Chemical-structure-of-DDR1-IN-1-b_fig7_261919375
https://www.caymanchem.com/product/18092
https://immunomart.org/wp-content/uploads/2024/03/DDR1-IN-1-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b2700809#ddr1-in-1-dihydrochloride-solubility-issues-and-solutions
https://www.benchchem.com/product/b2700809#ddr1-in-1-dihydrochloride-solubility-issues-and-solutions
https://www.benchchem.com/product/b2700809#ddr1-in-1-dihydrochloride-solubility-issues-and-solutions
https://www.benchchem.com/product/b2700809#ddr1-in-1-dihydrochloride-solubility-issues-and-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2700809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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